Cas no 1540550-83-1 (3-(3-cyclopropylphenyl)pyrrolidine)

• Product Name: 3-(3-cyclopropylphenyl)pyrrolidine
• CAS No: 1540550-83-1
• MF: C₁₃H₁₇N
• MW: 187.280783414841
• CID: 6343099
• PubChem ID: 79980991
• Update Time: 2025-05-21

3-(3-cyclopropylphenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-cyclopropylphenyl)pyrrolidine
• AKOS018540678
• EN300-1844284
• 1540550-83-1
• GS0747

• Inchi： 1S/C13H17N/c1-2-11(10-4-5-10)8-12(3-1)13-6-7-14-9-13/h1-3,8,10,13-14H,4-7,9H2
• InChI Key： REMKPLFPWKAVIZ-UHFFFAOYSA-N
• SMILES： N1CCC(C1)C1=CC=CC(=C1)C1CC1

Computed Properties

• Exact Mass: 187.136099547g/mol
• Monoisotopic Mass: 187.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 3-(3-cyclopropylphenyl)pyrrolidine

3-(3-Cyclopropylphenyl)Pyrrolidine: A Comprehensive Overview

3-(3-Cyclopropylphenyl)pyrrolidine, identified by the CAS number 1540550-83-1, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, characterized by its unique molecular structure, has been the subject of numerous studies due to its potential applications in drug discovery and advanced materials development. In this article, we will delve into the properties, synthesis methods, and applications of 3-(3-cyclopropylphenyl)pyrrolidine, while incorporating insights from the latest research to provide a comprehensive understanding of this compound.

The molecular structure of 3-(3-cyclopropylphenyl)pyrrolidine consists of a pyrrolidine ring fused with a cyclopropyl-substituted phenyl group. This arrangement imparts the compound with unique electronic and steric properties, making it an intriguing candidate for various chemical reactions and applications. Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry, particularly in the design of bioactive molecules with potential therapeutic effects.

One of the key areas of research surrounding 3-(3-cyclopropylphenyl)pyrrolidine is its synthesis. Traditional methods involve multi-step processes that often require harsh reaction conditions and expensive reagents. However, recent advancements have introduced more efficient and environmentally friendly approaches to synthesizing this compound. For instance, researchers have successfully employed transition metal-catalyzed cross-coupling reactions to achieve higher yields and better purity levels. These methods not only reduce production costs but also align with the growing demand for sustainable chemical processes.

The application of 3-(3-cyclopropylphenyl)pyrrolidine extends beyond its role as an intermediate in organic synthesis. Its unique electronic properties make it a valuable component in the development of advanced materials, such as high-performance polymers and electronic devices. Recent studies have demonstrated its potential as a building block for constructing functional materials with tailored properties, including improved conductivity and mechanical stability.

In addition to its chemical applications, 3-(3-cyclopropylphenyl)pyrrolidine has shown promise in the field of pharmacology. Researchers have explored its potential as a lead compound in drug discovery programs targeting various diseases, including cancer and neurodegenerative disorders. The compound's ability to interact with specific biological targets has been validated through in vitro assays, paving the way for further preclinical studies.

The safety and environmental impact of 3-(3-cyclopropylphenyl)pyrrolidine are also critical considerations in its development and application. While it is not classified as a hazardous substance under current regulations, proper handling procedures are essential to ensure worker safety and minimize environmental risks. Recent research has emphasized the importance of conducting thorough environmental impact assessments for chemicals like this one, particularly in light of their increasing use in industrial applications.

In conclusion, 3-(3-cyclopropylphenyl)pyrrolidine, CAS number 1540550-83-1, is a versatile compound with significant potential across multiple disciplines. Its unique structure, efficient synthesis methods, diverse applications, and promising pharmacological profile make it a subject of continued interest among scientists and industry professionals alike. As research into this compound progresses, it is likely to play an even more prominent role in shaping future advancements in chemistry and materials science.